Cas no 1262992-74-4 (3-2-hydroxy-2-(4-nitrophenyl)ethyl-4-methyl-2-(phenylamino)-1,3-thiazol-3-ium ethanol bromide)

• Product Name: 3-2-hydroxy-2-(4-nitrophenyl)ethyl-4-methyl-2-(phenylamino)-1,3-thiazol-3-ium ethanol bromide
• CAS No: 1262992-74-4
• MF: C₂₀H₂₄BrN₃O₄S
• MW: 482.391263008118
• CID: 6329431
• PubChem ID: 16239679
• Update Time: 2025-07-22

3-2-hydroxy-2-(4-nitrophenyl)ethyl-4-methyl-2-(phenylamino)-1,3-thiazol-3-ium ethanol bromide Chemical and Physical Properties

Names and Identifiers

• 3-2-hydroxy-2-(4-nitrophenyl)ethyl-4-methyl-2-(phenylamino)-1,3-thiazol-3-ium ethanol bromide
• AKOS001060023
• 3-[2-hydroxy-2-(4-nitrophenyl)ethyl]-4-methyl-2-(phenylamino)-1,3-thiazol-3-ium ethanol bromide
• F0331-0060
• Z56850187
• 1262992-74-4
• 2-(2-anilino-4-methyl-1,3-thiazol-3-ium-3-yl)-1-(4-nitrophenyl)ethanol;ethanol;bromide

• Inchi： 1S/C18H17N3O3S.C2H6O.BrH/c1-13-12-25-18(19-15-5-3-2-4-6-15)20(13)11-17(22)14-7-9-16(10-8-14)21(23)24;1-2-3;/h2-10,12,17,22H,11H2,1H3;3H,2H2,1H3;1H
• InChI Key： PFICOEAIOUBJSU-UHFFFAOYSA-N
• SMILES： [Br-].S1C=C(C)[N+](=C1NC1C=CC=CC=1)CC(C1C=CC(=CC=1)[N+](=O)[O-])O.OCC

Computed Properties

• Exact Mass: 481.06709g/mol
• Monoisotopic Mass: 481.06709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų

Additional information on 3-2-hydroxy-2-(4-nitrophenyl)ethyl-4-methyl-2-(phenylamino)-1,3-thiazol-3-ium ethanol bromide

Introduction to 3-2-hydroxy-2-(4-nitrophenyl)ethyl-4-methyl-2-(phenylamino)-1,3-thiazol-3-ium ethanol bromide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1262992-74-4, known as 3-2-hydroxy-2-(4-nitrophenyl)ethyl-4-methyl-2-(phenylamino)-1,3-thiazol-3-ium ethanol bromide, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a thiazole core and multiple functional groups, has garnered attention in recent years due to its potential applications in drug discovery and biochemical research.

At the heart of this compound lies its thiazole ring, a heterocyclic structure that is widely recognized for its biological activity. Thiazole derivatives have long been studied for their roles in various therapeutic areas, including antimicrobial, antiviral, and anti-inflammatory applications. The presence of a nitrophenyl group at the 4-position of the ethyl chain introduces additional reactivity, making this compound a valuable scaffold for further chemical modifications. This feature is particularly intriguing in the context of developing novel bioactive molecules.

The bromide salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical formulations. This attribute makes it an attractive candidate for use in both in vitro and in vivo studies. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets, providing a powerful tool for rational drug design.

In the realm of chemical biology, the combination of a hydroxy group and a phenylamino group on the thiazole core offers multiple sites for interaction with biological macromolecules. These functional groups can participate in hydrogen bonding, hydrophobic interactions, or even redox processes, depending on the cellular environment. Such versatility is highly desirable when designing molecules that need to modulate biological pathways.

One of the most exciting aspects of this compound is its potential role in developing treatments for neurological disorders. The nitrophenyl group, known for its ability to cross the blood-brain barrier, suggests that this molecule could be engineered into a neuroactive agent. Preliminary studies have hinted at its ability to interact with specific neurotransmitter receptors, although further research is needed to fully elucidate its mechanism of action.

The pharmaceutical industry has increasingly turned to heterocyclic compounds like thiazoles due to their proven efficacy and safety profiles. The CAS no. 1262992-74-4 compound exemplifies this trend by integrating multiple pharmacophores into a single molecular entity. This approach not only simplifies drug development but also opens up new avenues for therapeutic intervention.

From a synthetic chemistry perspective, the preparation of this compound showcases the latest innovations in multi-step organic synthesis. The integration of palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization techniques has allowed chemists to construct complex thiazole derivatives with high precision. These advances are not only crucial for producing compounds like this one but also contribute to the broader field of medicinal chemistry.

The environmental impact of pharmaceutical research cannot be overlooked. The development of sustainable synthetic routes for compounds like 3-2-hydroxy-2-(4-nitrophenyl)ethyl-4-methyl-2-(phenylamino)-1,3-thiazol-3-ium ethanol bromide is essential for minimizing waste and reducing energy consumption. Green chemistry principles are now being systematically applied to ensure that future discoveries meet both scientific and ecological standards.

Collaborations between academia and industry have been instrumental in advancing our understanding of this compound. By combining experimental data with cutting-edge computational modeling, researchers can accelerate the discovery process and identify promising candidates for clinical trials. This synergy is particularly important as drug development becomes increasingly complex and costly.

The future directions for research on CAS no. 1262992-74-4 are vast and varied. Exploring its interactions with enzymes and other proteins could lead to breakthroughs in treating metabolic disorders or cancer. Additionally, investigating its photophysical properties might uncover new applications in imaging technologies or photodynamic therapy.

In conclusion, 3-2-hydroxy-2-(4-nitrophenyl)ethyl-4-methyl-2-(phenylamino)-1,3-thiazol-3-ium ethanol bromide represents a significant advancement in chemical biology and pharmaceutical science. Its unique structural features and potential biological activities make it a compelling subject for further investigation. As research continues to evolve, this compound is poised to play a pivotal role in shaping the future of medicine.